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Compound of Interest

Compound Name: Butylate

Cat. No.: B1668116

Essential Safety Protocols for Handling Butylate

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount to ensure personal safety and the integrity of experimental outcomes.
This guide provides essential, immediate safety and logistical information for handling
Butylate, a thiocarbamate herbicide. Adherence to these procedural steps is critical for
minimizing exposure risks and ensuring proper disposal.

Personal Protective Equipment (PPE)

The primary routes of exposure to Butylate are through skin contact and inhalation.[1]
Therefore, the use of appropriate personal protective equipment is mandatory.

o Eye and Face Protection: Wear chemical safety goggles or a face shield. Standard safety
glasses do not provide adequate protection from splashes.

e Skin Protection:

o Gloves: Wear chemical-resistant gloves. Butyl rubber gloves are highly recommended for
handling hazardous chemicals.[2][3] Nitrile gloves can also be used as a precautionary
measure.[4] Always inspect gloves for tears or holes before use.

o Protective Clothing: A standard laboratory coat or long-sleeved clothing is required to
prevent skin contact.[5] For tasks with a higher risk of splashes, such as transferring large
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quantities, a chemical-resistant apron should be worn.

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhaling vapors or mists. If ventilation is inadequate or if aerosols are
generated, a NIOSH-approved respirator is necessary.

Butylate Properties

Summarized below are the key physical and chemical properties of Butylate. This data is
essential for understanding its behavior and for safe handling and storage.

Property Value

Chemical Formula C11H23NOS

Molar Mass 217.37 g/mol

Appearance Clear to amber liquid

Odor Aromatic

Boiling Point 137.5-138 °C at 21 mm Hg
Flash Point 116 °C (240 °F) - closed cup
Density 0.9402 g/cm? at 25 °C
Solubility in Water 45-46 mg/L at 22-25 °C
Vapor Pressure 0.0013 mmHg

Operational Plan: Safe Handling Protocol

Follow this step-by-step guide for the safe handling of Butylate in a laboratory setting.
Step 1: Preparation

e Read the Safety Data Sheet (SDS) for Butylate thoroughly before beginning any work.
e Ensure a chemical fume hood is operational and available.

e Assemble all necessary materials and equipment.
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Put on all required PPE as detailed above (gloves, goggles, lab coat).

Step 2: Handling and Use

Conduct all work involving Butylate inside a certified chemical fume hood to minimize
inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Use compatible equipment and containers. Butylate is known to be hydrolyzed by strong
acids and bases.

Keep containers tightly closed when not in use.

Keep away from sources of ignition such as heat, sparks, or open flames.

Step 3: Post-Handling Cleanup

Thoroughly clean the work area after use.

Wash hands and any exposed skin with soap and water immediately after handling the
chemical, even if gloves were worn.

Remove PPE carefully to avoid contaminating yourself. Remove gloves last, turning them
inside out as you remove them.

Contaminated clothing should be removed immediately and washed separately from other
laundry.

Emergency Procedures: Spills and Exposure

In the event of accidental exposure or a spill, immediate action is critical.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

« Spills:

Evacuate the area and remove all sources of ignition.

o

Ventilate the area.

[¢]

Contain the spill using an absorbent, non-combustible material such as sand or earth.

o

Collect the absorbed material into a suitable container for disposal. Do not let the product

[e]

enter drains.

Disposal Plan

Proper disposal of Butylate and associated waste is crucial to prevent environmental

contamination.

¢ Unused Product: Offer surplus and non-recyclable Butylate to a licensed disposal company.

Do not pour down the drain.

o Contaminated Materials: Any materials used to clean up spills (e.g., absorbents) and
contaminated PPE should be placed in a sealed, labeled container. Dispose of this waste
through a licensed hazardous waste disposal service.

o Empty Containers: Contaminated packaging should be disposed of in the same manner as
the unused product. Alternatively, triple-rinse the container, collecting the rinsate for proper
disposal, before discarding the container. Never reuse empty pesticide containers for any

other purpose.
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Start: Handling Butylate

Step 1: Preparation
- Review SDS
- Don PPE (Gloves, Goggles, Lab Coat)

- Prepare Fume Hood

Step 2: Handling
- Work in Fume Hood
- Avoid Contact
- Keep Containers Closed

If Spill Occurs

Y

Emergency: Spill or Exposure
- Evacuate & Ventilate
- Administer First Aid
- Contain & Clean Spill

Step 3: Post-Handling Cleanup
- Clean Work Area
- Wash Hands
- Doff PPE Correctly

Step 4: Waste Disposal
- Segregate Waste
- Use Licensed Disposal Service
- Triple-Rinse Containers

@rocedure Co@

Click to download full resolution via product page

Caption: Workflow for the safe handling of Butylate, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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